![molecular formula C25H23N3O2 B2994700 1-benzyl-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 946351-41-3](/img/structure/B2994700.png)
1-benzyl-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, also known as BNIPN, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. BNIPN belongs to the class of naphthyridine derivatives, which have been studied for their various biological activities.
Scientific Research Applications
Novel Heterocyclic Synthesis
Research demonstrates the versatility of naphthyridine derivatives in synthesizing novel heterocyclic systems. For instance, Deady and Devine (2006) explored the Hofmann rearrangement of certain naphthyridinones to produce new heterocyclic structures, showcasing typical pyrrole-type reactivity. This illustrates the compound's potential as a precursor in synthesizing diverse heterocyclic compounds with various applications in medicinal chemistry and material science (Deady & Devine, 2006).
Potential in Antagonistic Activities
Another study by Natsugari et al. (1999) synthesized cyclic analogs of a related naphthyridine derivative, evaluating their NK(1) antagonistic activities. Their findings revealed compounds with significant in vitro and in vivo antagonistic activities, highlighting the therapeutic potential of naphthyridine derivatives in treating disorders related to the NK(1) receptor, such as bladder function disorders (Natsugari et al., 1999).
Antibacterial Properties
Egawa et al. (1984) synthesized and evaluated a series of naphthyridine-3-carboxylic acid analogues for their antibacterial properties. Their study identified compounds with superior activity compared to existing antibiotics, offering a basis for further biological study and potential development into new antibacterial agents (Egawa et al., 1984).
Chemical Reactivity and Synthetic Applications
Moustafa et al. (2012) investigated the reactivity of enaminones with naphthyridine derivatives, uncovering new routes to various naphthyridines and related compounds. This study demonstrates the utility of naphthyridine derivatives in synthesizing complex molecular structures, which can have applications ranging from pharmaceuticals to materials science (Moustafa et al., 2012).
properties
IUPAC Name |
1-benzyl-2-oxo-N-(4-propan-2-ylphenyl)-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2/c1-17(2)19-10-12-21(13-11-19)27-24(29)22-15-20-9-6-14-26-23(20)28(25(22)30)16-18-7-4-3-5-8-18/h3-15,17H,16H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZXMERKKPDMVAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.